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Compound of Interest

Compound Name: Bis(4-methylphenyl)methanamine

CAS No.: 55095-22-2

Cat. No.: B1224576

Get Quote

Introduction & Chemical Profile[1][2][3]
Bis(4-methylphenyl)methanamine is a specialized diarylmethylamine scaffold. While

structurally related to the common benzhydrylamine (BHA) and p-methylbenzhydrylamine

(MBHA) linkers used in solid-phase synthesis, the bis-substituted nature of this molecule

imparts unique electronic and steric properties.

In medicinal chemistry, this molecule serves three primary functions:

Tunable Protecting Group: It functions as an amine protecting group with acid-lability

intermediate between the highly stable benzhydryl (DPM) and the highly labile trityl (Trt) or

dimethoxybenzhydryl (DMB) groups.

Lipophilic Pharmacophore: It acts as a lipophilic, bulky "anchor" in the design of

antihistamines, calcium channel blockers, and monoamine transporter inhibitors, offering a

metabolic profile distinct from unsubstituted diphenylmethyl analogs.
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Chiral Resolution Auxiliary Precursor: Its derivatives (specifically the diazo species) are used

in the chemoenzymatic resolution of diols.

Chemical Properties Table[3]
Property Data Relevance

Chemical Name
Bis(4-

methylphenyl)methanamine
Core Scaffold

Synonyms
4,4'-Dimethylbenzhydrylamine;

Di-p-tolylmethylamine
Literature Search Keys

CAS Number 55095-22-2 Identity Verification

Molecular Formula C₁₅H₁₇N MW: 211.31 g/mol

Electronic Effect
+I / +M (Hyperconjugation)

from two Methyl groups
Stabilizes benzylic carbocation

Acid Lability
Moderate (Requires strong

acid for cleavage)
Tunable release kinetics

LogP (Predicted) ~3.8 - 4.2
High lipophilicity for CNS

penetration

Core Application: The "Tunable" Amine Protecting
Group
The primary utility of Bis(4-methylphenyl)methanamine lies in its ability to protect amide or

amine functionalities. The stability of the N-alkyl bond is dictated by the stability of the

carbocation formed upon cleavage.

Mechanism: Acid-catalyzed cleavage generates the bis(4-methylphenyl)methyl cation.

Causality: The two para-methyl groups provide electron donation (via hyperconjugation),

stabilizing the carbocation more effectively than the unsubstituted benzhydryl cation but less

than the methoxy-substituted analogs (like Rink amide).
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Result: This creates a "Goldilocks" protecting group—stable enough to survive mild acidic

workups (e.g., dilute acetic acid) but cleavable under strong acidic conditions (e.g.,

TFA/TFMSA) without requiring the hazardous HF conditions often needed for unsubstituted

BHA.

DOT Diagram 1: Acid-Catalyzed Cleavage Mechanism

Figure 1: Acid-labile cleavage driven by bis-tolyl carbocation stabilization.
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Experimental Protocols
Protocol A: Introduction of the Bis(4-
methylphenyl)methyl Group via Reductive Amination
Purpose: To protect a primary amine or introduce the pharmacophore into a drug scaffold.

Scope: Applicable to primary amines (R-NH₂).

Reagents:

Substrate: Primary Amine (1.0 equiv)

Reagent: 4,4'-Dimethylbenzophenone (Precursor ketone) OR Bis(4-
methylphenyl)methanamine (for reverse addition to aldehydes)

Note: Direct alkylation with the halide is possible but prone to over-alkylation. Reductive

amination is preferred.

Catalyst: Titanium(IV) isopropoxide (Ti(OiPr)₄)
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Reductant: Sodium borohydride (NaBH₄) or Sodium cyanoborohydride (NaBH₃CN)

Solvent: THF or Methanol

Step-by-Step Methodology:

Imine Formation:

In a flame-dried flask under Argon, dissolve the Primary Amine (1.0 mmol) and 4,4'-

Dimethylbenzophenone (1.1 mmol) in anhydrous THF (5 mL).

Add Ti(OiPr)₄ (2.0 mmol) dropwise. Why: Titanium acts as a Lewis acid to activate the

ketone and a water scavenger to drive imine formation.

Stir at reflux for 12–24 hours. Monitor by TLC (disappearance of ketone).

Reduction:

Cool the reaction mixture to 0°C.

Add NaBH₄ (4.0 mmol) carefully (or NaBH₃CN if acid sensitive groups are present).

Allow the mixture to warm to room temperature and stir for 4 hours.

Workup (Critical for Ti removal):

Quench by adding 1 mL of water. A white precipitate (TiO₂) will form.

Dilute with Ethyl Acetate (20 mL).

Filter through a pad of Celite to remove titanium salts.

Wash the filtrate with brine, dry over Na₂SO₄, and concentrate.

Purification:

Purify via flash column chromatography (Hexanes/EtOAc).
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Protocol B: Synthesis of Urea Derivatives (Library
Generation)
Purpose: To synthesize unsymmetrical ureas where the bis(4-methylphenyl)methyl group acts

as a lipophilic cap (common in ion channel blockers).

Reagents:

Amine: Bis(4-methylphenyl)methanamine (1.0 equiv)

Electrophile: Aryl Isocyanate (R-N=C=O) (1.1 equiv)

Base: Diisopropylethylamine (DIPEA) (Optional, usually not needed for isocyanates)

Solvent: Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

Preparation:

Dissolve Bis(4-methylphenyl)methanamine (0.5 mmol, 105 mg) in anhydrous DCM (2

mL) in a 4 mL vial.

Coupling:

Add the Isocyanate (0.55 mmol) dropwise at 0°C.

Self-Validation: The reaction is highly exothermic and fast. If no precipitate forms

immediately, stir at Room Temp for 2 hours.

Quenching/Scavenging:

To remove excess isocyanate, add polymer-supported trisamine scavenger resin (100 mg)

and stir for 1 hour.

Isolation:

Filter off the resin.[1]
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Evaporate the solvent.[1]

Recrystallize from Ethanol/Water if necessary.

Data Output Format (Example):

Compound ID R-Group Yield (%) MP (°C) LogP

UR-001 4-Cl-Phenyl 92 145-147 5.1

UR-002 3-OMe-Phenyl 88 138-140 4.8

Protocol C: Chemoenzymatic Resolution of Diols
(Advanced Application)
Context: As highlighted in recent literature (e.g., Skemman thesis), the diazo derivative of this

amine is used to regioselectively protect diols.

Workflow:

Diazotization: Convert Bis(4-methylphenyl)methanamine to the hydrazone, then oxidize to

Diazo[bis(4-methylphenyl)]methane.

Caution: Diazo compounds are potentially explosive. Handle in solution.

Tin-Catalyzed Alkylation:

React the diazo compound with a vicinal diol using SnCl₂ (catalytic).

Selectivity: The bulky bis-tolyl group prefers the primary alcohol (steric control).

Enzymatic Resolution:

Subject the mono-protected racemate to Lipase (e.g., Pseudomonas cepacia).[2]

The lipase selectively acetylates one enantiomer of the remaining secondary alcohol.

DOT Diagram 2: Chemoenzymatic Resolution Workflow
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Figure 2: Workflow for using the scaffold in chiral resolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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